Cas no 2568-33-4 (2,4-dihydroxy-2-methylbutane)

2,4-dihydroxy-2-methylbutane Properties

Names and Identifiers

• 1,3-Butanediol,3-methyl-
• 3-hydroxy-3-methylbutanol
• 3-METHYL-1,3-BUTANEDIOL
• 3-methylbutane-1,3-diol
• (±)-2-Methyl-1-butanol
• (S)-2-isobutyl-4,4-dimethyl-1,3-dioxane
• 1,3-Butanediol,3-methyl
• 2-Methyl-2,4-butanediol
• 3-methyl-butane-1,3-diol
• UNII-19NOL5474Q
• 1,1-Dimethyl-1,3-propanediol
• Isopentyl diol
• Isoprene glycol
• NSC 62084
• 2,4-dihydroxy-2-methylbutane
• 3-Methyl-1,3-butanediol
• NSC-62084
• ISOPENTYL DIOL
• InChI=1/C5H12O2/c1-5(2,7)3-4-6/h6-7H,3-4H2,1-2H3
• 2-methyl-butane-2,4-diol
• 3-methyl-1,3-butandiol
• NS00002870
• SCHEMBL45262
• EN300-94631
• 3-Methyl-1,3-butantediol
• 2568-33-4
• E78167
• Isopentyldiol
• NSC62084
• MFCD00059655
• SY052398
• J-016104
• XPFCZYUVICHKDS-UHFFFAOYSA-
• AKOS015841433
• 3-methylbutan-1,3-diol
• 1,3-Butanediol, 3-methyl-
• M0818
• 3-Methyl-1,3-butanediol, >=97.0% (GC)
• isoprene glycol
• DS-11323
• F0001-2530
• 3-methyl-1,3-butane diol
• CS-W016637
• Q27252123
• 19NOL5474Q
• DTXSID7075395
• +Expand

• MDL： MFCD00059655
• InChIKey： XPFCZYUVICHKDS-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H12O2/c1-5(2,7)3-4-6/h6-7H,3-4H2,1-2H3
• SMILES： CC(O)(C)CCO

Computed Properties

• Exact Mass: 104.08400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 104.083729621g/mol
• Heavy Atom Count: 7
• Complexity: 50
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 0.13970
• PSA: 40.46000
• Refractive Index: n20/D 1.442
• Boiling Point: 203°C
• Melting Point: 50.86°C (estimate)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Solubility: Soluble (122 g/l) (25 º C),
• Color/Form: colorless liquid
• Solubility: Not available
• Density: 0.976 g/mL at 20 °C(lit.)

2,4-dihydroxy-2-methylbutane Security Information

• WGK Germany：3
• Safety Instruction： S23-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303
• Warning Statement： P312
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

2,4-dihydroxy-2-methylbutane Customs Data

• HS CODE：29053995

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether